Cas no 7308-55-6 (Carbamic acid,dimethyl-, 4-bromophenyl ester (9CI))

Carbamic acid,dimethyl-, 4-bromophenyl ester (9CI) structure
7308-55-6 structure
Product Name:Carbamic acid,dimethyl-, 4-bromophenyl ester (9CI)
CAS No:7308-55-6
MF:C9H10BrNO2
MW:244.085201740265
CID:575582
PubChem ID:329107
Update Time:2025-04-19

Carbamic acid,dimethyl-, 4-bromophenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,dimethyl-, 4-bromophenyl ester (9CI)
    • (4-bromophenyl) N,N-dimethylcarbamate
    • SCHEMBL9301148
    • DTXSID20317041
    • NSC-310232
    • 4-Bromophenyl dimethylcarbamate
    • 7308-55-6
    • NSC310232
    • Inchi: 1S/C9H10BrNO2/c1-11(2)9(12)13-8-5-3-7(10)4-6-8/h3-6H,1-2H3
    • InChI Key: MBXRMKXNASLKHL-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)OC(N(C)C)=O

Computed Properties

  • Exact Mass: 242.9895
  • Monoisotopic Mass: 242.989
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.461
  • Boiling Point: 288.4°C at 760 mmHg
  • Flash Point: 128.2°C
  • Refractive Index: 1.555
  • PSA: 29.54

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